alanyl-lysyl-arginylmethyldimethylsulfonium
alanyl-lysyl-arginylmethyldimethylsulfonium
Brand Name:
Vulcanchem
CAS No.:
120218-56-6
VCID:
VC0040487
InChI:
InChI=1S/C18H37N7O3S/c1-12(20)16(27)25-17(28)14(7-4-5-9-19)24-13(15(26)11-29(2)3)8-6-10-23-18(21)22/h12-14,24H,4-11,19-20H2,1-3H3,(H4-,21,22,23,25,27,28)/p+1/t12-,13-,14-/m0/s1
SMILES:
CC(C(=O)NC(=O)C(CCCCN)NC(CCCN=C(N)N)C(=O)C[S+](C)C)N
Molecular Formula:
C18H38N7O3S+
Molecular Weight:
432.6 g/mol
alanyl-lysyl-arginylmethyldimethylsulfonium
CAS No.: 120218-56-6
Main Products
VCID: VC0040487
Molecular Formula: C18H38N7O3S+
Molecular Weight: 432.6 g/mol
| CAS No. | 120218-56-6 |
|---|---|
| Product Name | alanyl-lysyl-arginylmethyldimethylsulfonium |
| Molecular Formula | C18H38N7O3S+ |
| Molecular Weight | 432.6 g/mol |
| IUPAC Name | [(3S)-3-[[(2S)-6-amino-1-[[(2S)-2-aminopropanoyl]amino]-1-oxohexan-2-yl]amino]-6-(diaminomethylideneamino)-2-oxohexyl]-dimethylsulfanium |
| Standard InChI | InChI=1S/C18H37N7O3S/c1-12(20)16(27)25-17(28)14(7-4-5-9-19)24-13(15(26)11-29(2)3)8-6-10-23-18(21)22/h12-14,24H,4-11,19-20H2,1-3H3,(H4-,21,22,23,25,27,28)/p+1/t12-,13-,14-/m0/s1 |
| Standard InChIKey | JEINHIKMWKOZRF-IHRRRGAJSA-O |
| Isomeric SMILES | C[C@@H](C(=O)NC(=O)[C@H](CCCCN)N[C@@H](CCCN=C(N)N)C(=O)C[S+](C)C)N |
| SMILES | CC(C(=O)NC(=O)C(CCCCN)NC(CCCN=C(N)N)C(=O)C[S+](C)C)N |
| Canonical SMILES | CC(C(=O)NC(=O)C(CCCCN)NC(CCCN=C(N)N)C(=O)C[S+](C)C)N |
| Synonyms | Ala-Lys-Arg-CH2S+(CH3)2 alanyl-lysyl-arginylmethyldimethylsulfonium |
| PubChem Compound | 5748421 |
| Last Modified | Nov 11 2021 |
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